![molecular formula C15H12O3 B1235297 Thespone](/img/structure/B1235297.png)
Thespone
Overview
Description
Thespone is a natural product found in Thespesia populnea with data available.
Scientific Research Applications
1. Stem Cell Research and Therapeutic Applications
Thespone's application in stem cell research, particularly for treating blood and immunological disorders, has been explored. Guidelines for clinical translation in this area have been formulated by the scientific community and advocacy groups (Kiatpongsan & Sipp, 2009).
2. Data Practices in Scientific Research
Studies have emphasized the importance of data sharing in scientific research, which is crucial for verification of results and extending research from prior findings. Challenges in data accessibility, discovery, reuse, preservation, and sharing are notable in the context of this compound research (Tenopir et al., 2011).
3. Scientific Research Management Systems
Efforts have been made to design scientific research management information systems, specifically for applied undergraduate studies, which could be relevant for managing this compound-related research projects. These systems aim to standardize and modernize scientific management work (Zhu, 2010).
4. Cyberinfrastructure for Biological and Environmental Sciences
The development of platforms like DataONE, designed to support data discovery and access across diverse data centers, is relevant for this compound research in the fields of biology and environmental science. These platforms provide integrated tools supporting all elements of the data lifecycle (Michener et al., 2012).
5. Spectroscopic Research in Exotic Isotopes
This compound research applications extend to spectroscopic calculations in exotic isotopes, supported by scientific research grants and programs, indicating its potential use in advanced physical sciences (Nomura et al., 2011).
6. Biomedical Applications of Polycaprolactone Fiber Mats
Polycaprolactone (PCL), a biodegradable polyester, has emerged in biomedical applications relevant to this compound research. Its uses in electrospinning and as scaffolds for in vitro research highlight its potential in biomedical fields (Suwantong, 2016).
7. Predicting Research Trends
Methodologies to understand and predict scientific research trends, focusing on the structures of grants, could be applied to this compound research. This approach can correlate well with actual trends and is effective in interacting research areas (Yamashita et al., 2015).
8. Natural Product Research
This compound research includes the study of natural products like Thespesenone and dehydrooxoperezinone-6-methyl ether, isolated from Thespesia populnea. These compounds are new sesquiterpene quinones, indicating this compound's potential in natural product chemistry (Puckhaber & Stipanovic, 2004).
9. Interdisciplinary Indexing and Searching for Research Literature
The development of interdisciplinary tools like the IPSP thesaurus for indexing and searching research literature is relevant for this compound research. This enhances the discoverability of research across various disciplines, which is crucial for this compound studies that span multiple scientific fields (Lawrence et al., 2006).
10. Application in IoT
This compound's application extends to the Internet of Things (IoT), particularly in areas like GPSone position technology. This demonstrates its utility in improving enterprise management efficiency and promoting IoT development (Ni, 2012).
Properties
IUPAC Name |
1,5,8-trimethylbenzo[e][1]benzofuran-6,7-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12O3/c1-7-5-11-12(9(3)6-18-11)10-4-8(2)14(16)15(17)13(7)10/h4-6H,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOOPZJRIWGLYAJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C(=CC3=C2C(=CO3)C)C)C(=O)C1=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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